molecular formula C9H14IN3 B1434307 N1-(4-iodopyridin-2-yl)-N2,N2-dimethylethane-1,2-diamine CAS No. 1704065-59-7

N1-(4-iodopyridin-2-yl)-N2,N2-dimethylethane-1,2-diamine

Cat. No. B1434307
CAS RN: 1704065-59-7
M. Wt: 291.13 g/mol
InChI Key: DZHAOZCPRZQHOS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“N1-(4-iodopyridin-2-yl)-N2,N2-dimethylethane-1,2-diamine” is a complex organic compound. It contains an iodopyridinyl group, which is a common motif in many pharmaceuticals and biologically active compounds . The compound also contains a dimethylethane-1,2-diamine moiety, which suggests it might have applications in coordination chemistry or as a ligand in metal-organic frameworks.


Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and X-ray crystallography .


Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the iodopyridinyl group, which could undergo various substitution reactions. The dimethylethane-1,2-diamine moiety could also participate in reactions with electrophiles .


Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its molecular structure. For example, the presence of the iodine atom could increase the compound’s molecular weight and potentially its lipophilicity .

Scientific Research Applications

  • Nitric Oxide Sensors : Kumar et al. (2013) synthesized Cu(II) complexes using N-donor ligands, including N1,N1-dimethylethane-1,2-diamine. These complexes showed potential as nitric oxide sensors, with the ability to detect NO through fluorescence intensity changes in various solvents (Kumar, Kalita, & Mondal, 2013).

  • CO2 Capture : Zheng et al. (2020) explored N1, N2-dimethylethane-1,2-diamine (DMEDA) as a new diamine absorbent for CO2 capture. They investigated its equilibrium solubility, reaction kinetics, and absorption heat, providing insights into its potential for industrial CO2 capture applications (Zheng, Jiang, Zhang, Luo, & Liang, 2020).

  • DNA Binding and Cytotoxicity : Jaividhya et al. (2015) studied mixed ligand copper(II) complexes involving N1-(anthracen-10-ylmethylene)-N2,N2-dimethylethane-1,2-diamine. These complexes exhibited DNA binding properties, nuclease activity, and cytotoxicity against cancer cell lines, suggesting their potential in cancer therapy (Jaividhya, Ganeshpandian, Dhivya, Akbarsha, & Palaniandavar, 2015).

  • Catalysis Research : Guillemot, Neuburger, and Pfaltz (2007) reported on chiral N(4) ligands, including those derived from N,N'-dimethylethane-1,2-diamine, for potential use as catalysts in enantioselective epoxidation. These findings contribute to the field of asymmetric catalysis and organic synthesis (Guillemot, Neuburger, & Pfaltz, 2007).

  • Methyl Migration Studies : Zhang, Yao, and Guo (2008) investigated intramolecular methyl migration in protonated forms of N,N'-dimethylethane-1,2-diamine. This study, using tandem mass spectrometry and density function theory, contributes to a deeper understanding of molecular dynamics and reaction mechanisms (Zhang, Yao, & Guo, 2008).

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, if it were used as a drug, it might interact with biological targets such as enzymes or receptors .

Safety and Hazards

The safety and hazards associated with this compound would need to be determined through experimental studies. As with all chemicals, appropriate safety precautions should be taken when handling and storing the compound .

Future Directions

The potential applications and future directions for this compound would likely depend on its physical and chemical properties, as well as its reactivity. It could potentially be used in the development of new pharmaceuticals or materials .

properties

IUPAC Name

N-(4-iodopyridin-2-yl)-N',N'-dimethylethane-1,2-diamine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H14IN3/c1-13(2)6-5-12-9-7-8(10)3-4-11-9/h3-4,7H,5-6H2,1-2H3,(H,11,12)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DZHAOZCPRZQHOS-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(C)CCNC1=NC=CC(=C1)I
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H14IN3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID901193156
Record name 1,2-Ethanediamine, N2-(4-iodo-2-pyridinyl)-N1,N1-dimethyl-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID901193156
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

291.13 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N1-(4-iodopyridin-2-yl)-N2,N2-dimethylethane-1,2-diamine

CAS RN

1704065-59-7
Record name 1,2-Ethanediamine, N2-(4-iodo-2-pyridinyl)-N1,N1-dimethyl-
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=1704065-59-7
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 1,2-Ethanediamine, N2-(4-iodo-2-pyridinyl)-N1,N1-dimethyl-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID901193156
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
N1-(4-iodopyridin-2-yl)-N2,N2-dimethylethane-1,2-diamine
Reactant of Route 2
Reactant of Route 2
N1-(4-iodopyridin-2-yl)-N2,N2-dimethylethane-1,2-diamine
Reactant of Route 3
Reactant of Route 3
N1-(4-iodopyridin-2-yl)-N2,N2-dimethylethane-1,2-diamine
Reactant of Route 4
Reactant of Route 4
Reactant of Route 4
N1-(4-iodopyridin-2-yl)-N2,N2-dimethylethane-1,2-diamine
Reactant of Route 5
Reactant of Route 5
N1-(4-iodopyridin-2-yl)-N2,N2-dimethylethane-1,2-diamine
Reactant of Route 6
Reactant of Route 6
N1-(4-iodopyridin-2-yl)-N2,N2-dimethylethane-1,2-diamine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.